BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of Tetravinylsilane in Common
Organic Solvents: An In-Depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetravinylsilane

Cat. No.: B072032

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetravinylsilane (TVS), with the chemical formula Si(CH=CH3)4, is a versatile organosilicon
compound utilized as a crosslinking agent, a monomer for polymerization, and a precursor in
the synthesis of silicon-containing materials.[1] A thorough understanding of its solubility
characteristics in various organic solvents is paramount for its effective application in synthesis,
purification, and formulation development. This technical guide provides a comprehensive
overview of the solubility of tetravinylsilane, outlines a general experimental protocol for its
solubility determination, and includes a schematic for its synthesis and purification.

Physicochemical Properties of Tetravinylsilane

A foundational understanding of the physical and chemical properties of tetravinylsilane is
essential for interpreting its solubility behavior.
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Property Value

Molecular Formula CsH12Si

Molecular Weight 136.27 g/mol

Appearance Colorless to light yellow liquid
Density 0.8 g/mL at 25 °C[1]

Boiling Point 130-131 °CJ[1]

Refractive Index n20/D 1.461[1]

Water Solubility 7.26 mg/L at 20 °C

Solubility Profile of Tetravinylsilane

Quantitative solubility data for tetravinylsilane in a wide range of organic solvents is not
readily available in published literature. However, based on its molecular structure—a central
silicon atom bonded to four nonpolar vinyl groups—and the general principle of "like dissolves
like," a qualitative solubility profile can be inferred.[2][3][4][5] Tetravinylsilane is a nonpolar
compound and is therefore expected to be soluble in nonpolar organic solvents and less
soluble in polar solvents.
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Solvent Polarity Expected Solubility
n-Hexane Nonpolar High / Miscible

Toluene Nonpolar High / Miscible

Diethyl Ether Slightly Polar High / Miscible
Tetrahydrofuran (THF) Polar Aprotic High / Miscible
Dichloromethane Polar Aprotic Soluble

Chloroform Polar Aprotic Soluble

Ethyl Acetate Polar Aprotic Soluble

Acetone Polar Aprotic Moderately Soluble

Ethanol Polar Protic Sparingly Soluble

Methanol Polar Protic Sparingly Soluble

Dimethyl Sulfoxide (DMSO) Polar Aprotic Sparingly Soluble / Insoluble
Water Polar Protic Insoluble (7.26 mg/L at 20°C)

Experimental Protocol for Solubility Determination

The following is a general methodology for the quantitative determination of the solubility of a
liquid analyte, such as tetravinylsilane, in a given organic solvent. This method is based on
the principle of preparing a saturated solution and determining the concentration of the solute.

Materials and Equipment:

Tetravinylsilane (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Thermostatically controlled shaker or water bath

Volumetric flasks and pipettes
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e Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative
analytical instrument

o Centrifuge (optional)

o Syringe filters (chemically compatible)
Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of tetravinylsilane to a known volume of the selected organic
solvent in a sealed vial or flask. The presence of a separate, undissolved phase of
tetravinylsilane is necessary to ensure saturation.

o Equilibrate the mixture at a constant temperature (e.g., 25 °C) using a thermostatically
controlled shaker or water bath for a sufficient period (e.g., 24-48 hours) to ensure
equilibrium is reached.

e Sample Preparation for Analysis:

o After equilibration, allow the mixture to stand undisturbed for a period to allow the
undissolved tetravinylsilane to settle.

o Carefully withdraw a known volume of the supernatant (the saturated solution) using a
pipette. To avoid transferring any undissolved droplets, it is advisable to use a syringe
fitted with a chemically resistant filter (e.g., PTFE).

o Dilute the collected aliquot with a known volume of the same solvent to bring the
concentration of tetravinylsilane within the linear range of the analytical instrument.

o Quantitative Analysis:

o Prepare a series of standard solutions of tetravinylsilane in the chosen solvent with
known concentrations.

o Analyze the standard solutions and the diluted sample solution using a calibrated GC-FID
or another suitable analytical method.
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o Construct a calibration curve by plotting the instrument response (e.g., peak area) against
the concentration of the standard solutions.

o Determine the concentration of tetravinylsilane in the diluted sample from the calibration
curve.

» Calculation of Solubility:

o Calculate the concentration of tetravinylsilane in the original saturated solution, taking
into account the dilution factor.

o Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles
per liter (mol/L).

Synthesis and Purification Workflow

The most common laboratory-scale synthesis of tetravinylsilane involves the Grignard
reaction between silicon tetrachloride and a vinyl Grignard reagent, such as vinylmagnesium
bromide or vinylmagnesium chloride, typically in an ether solvent like tetrahydrofuran (THF).[6]
[7] The crude product is then purified by distillation.
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General Workflow for Tetravinylsilane Synthesis and Purification
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Caption: General workflow for the synthesis and purification of tetravinylsilane.

Logical Relationship for Solubility Prediction
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The solubility of a compound is governed by the principle of "like dissolves like," which relates
to the polarity of the solute and the solvent.[2][3][4][5] The following diagram illustrates the
logical relationship for predicting the solubility of tetravinylsilane.

Solubility Prediction for Tetravinylsilane
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Caption: Logical relationship for predicting the solubility of tetravinylsilane.

Conclusion

While specific quantitative data on the solubility of tetravinylsilane in common organic
solvents is limited, its nonpolar nature strongly suggests high solubility in nonpolar solvents and
poor solubility in polar solvents. The provided experimental protocol offers a robust framework
for researchers to determine precise solubility values as needed for their specific applications.
The synthesis and purification workflow highlights a standard and effective method for
obtaining high-purity tetravinylsilane for research and development purposes. This guide
serves as a valuable resource for professionals working with this versatile organosilicon
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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